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Compound of Interest

Compound Name: SSR128129E free acid

Cat. No.: B15582908 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.

This guide provides essential, immediate safety and logistical information for the proper

disposal of SSR128129E free acid, a combustible solid used as an allosteric FGFR inhibitor.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is critical to consult your institution's specific

Environmental Health and Safety (EHS) guidelines. The following are general

recommendations for handling SSR128129E free acid waste.

Personal Protective Equipment (PPE):

PPE Category Specific Recommendations

Eye Protection ANSI-approved safety glasses or goggles.

Hand Protection Chemically resistant gloves (e.g., nitrile).

Body Protection Standard laboratory coat.

Step-by-Step Disposal Procedure
The disposal of SSR128129E free acid should be approached with the understanding that it is

a chemical waste product. Do not dispose of this compound down the drain or in regular trash.
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Waste Collection:

Collect waste SSR128129E free acid, including any contaminated materials (e.g., weigh

boats, pipette tips), in a designated, clearly labeled hazardous waste container.

The container must be compatible with the chemical and properly sealed to prevent leaks

or spills.

Labeling:

Label the waste container with a hazardous waste tag as soon as the first item is added.

The label should clearly state "Hazardous Waste," the full chemical name "SSR128129E
free acid," and the approximate quantity.

Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Given that the related sodium salt is classified as a combustible solid, store the waste

away from heat, open flames, and oxidizing agents.

Disposal Request:

Once the waste container is full or ready for pickup, submit a chemical waste collection

request to your institution's EHS department.

Follow their specific procedures for pickup scheduling and documentation.

Disposal Decision Workflow
The following diagram outlines the logical steps for ensuring the safe and compliant disposal of

SSR128129E free acid.
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Caption: Workflow for the proper disposal of SSR128129E free acid.

Disposal of Empty Containers
Properly decontaminating and disposing of the original chemical container is also a critical

step.
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Triple Rinse:

Rinse the empty container with a suitable solvent (e.g., ethanol or acetone) three times.

Collect the first rinseate as hazardous waste and place it in your designated chemical

waste container. Subsequent rinses may be permissible for drain disposal depending on

institutional policy, but it is best practice to collect all rinses as hazardous waste.

Container Disposal:

After triple rinsing and allowing the container to air dry, deface the original label.

Dispose of the container in accordance with your institution's guidelines for

decontaminated lab glass or plastic.

By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of SSR128129E free acid, fostering a secure laboratory environment.

Always prioritize your institution's specific protocols and consult with your EHS department

when in doubt.

To cite this document: BenchChem. [Navigating the Safe Disposal of SSR128129E Free
Acid: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582908#ssr128129e-free-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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